Cas no 844683-28-9 ([4-(dimethylamino)phenyl]-(3-methylphenyl)methanol)

• Product Name: [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol
• CAS No: 844683-28-9
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD06201271
• CID: 1824023
• PubChem ID: 2758508
• Update Time: 2025-05-19

[4-(dimethylamino)phenyl]-(3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol
• 4-(Dimethylamino)-3'-methylbenzhydrol
• AC1MBYBL
• CTK6C0918
• 4-dimethylamino-3'-methylbenzhydrol
• AG-A-68686
• KB-187508
• (4-dimethylaminophenyl)-(3-methylphenyl)methanol
• AKOS013207924
• 844683-28-9
• (4-(dimethylamino)phenyl)(m-tolyl)methanol
• DTXSID30374362

• MDL： MFCD06201271
• Inchi： 1S/C16H19NO/c1-12-5-4-6-14(11-12)16(18)13-7-9-15(10-8-13)17(2)3/h4-11,16,18H,1-3H3
• InChI Key： WKUUHNMAXXALPB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C)C=1)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 3.14270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol

[4-(dimethylamino)phenyl]-(3-methylphenyl)methanol: A Comprehensive Overview of CAS 844683-28-9 and Its Applications

The compound [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol (CAS 844683-28-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This methanol derivative features a dimethylamino group attached to a phenyl ring, coupled with a 3-methylphenyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical intermediates, material science, and organic synthesis.

One of the key reasons for the growing popularity of [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol is its structural adaptability. The presence of both electron-donating and aromatic groups allows it to participate in a wide range of chemical reactions, including nucleophilic substitutions and electrophilic additions. This flexibility makes it a valuable building block for designing more complex molecules, particularly in the development of fluorescent dyes and photoactive materials. Recent studies have highlighted its potential in optoelectronic devices, where its charge-transfer properties can be harnessed for improved performance.

In the pharmaceutical sector, CAS 844683-28-9 has been explored as a precursor for drug discovery and medicinal chemistry. Its amino-phenyl and methylphenyl moieties are common pharmacophores found in many bioactive compounds. For instance, derivatives of this molecule have shown promise in modulating enzyme activity and receptor binding, making it a candidate for further investigation in therapeutic agent development. The compound's solubility and stability under physiological conditions also contribute to its appeal in this field.

Another area where [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol is gaining traction is in material science. Its ability to form stable complexes with metals and other organic molecules makes it suitable for creating advanced polymeric materials and nanocomposites. Researchers are particularly interested in its potential for sensor applications, where its fluorescence properties can be utilized for detecting environmental pollutants or biological markers. This aligns with the current global focus on sustainable technologies and green chemistry, as the compound can be synthesized using eco-friendly protocols.

The synthesis of CAS 844683-28-9 typically involves Grignard reactions or reductive amination processes, which are well-established in organic chemistry. However, recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for industrial applications. Companies specializing in fine chemicals and custom synthesis are now offering this compound as part of their catalog, catering to the rising demand from research institutions and manufacturing units.

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In conclusion, [4-(dimethylamino)phenyl]-(3-methylphenyl)methanol (CAS 844683-28-9) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and organic synthesis. Its structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the demand for specialty chemicals continues to grow, this compound is poised to play an increasingly important role in advancing scientific and industrial progress.